Cas no 653593-74-9 (Pyrimidine, 1,4,5,6-tetrahydro-2-(3-nitrophenyl)-)

• Product Name: Pyrimidine, 1,4,5,6-tetrahydro-2-(3-nitrophenyl)-
• CAS No: 653593-74-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 1685491
• Update Time: 2024-09-03

Pyrimidine, 1,4,5,6-tetrahydro-2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 1,4,5,6-tetrahydro-2-(3-nitrophenyl)-

• Inchi： 1S/C10H11N3O2/c14-13(15)9-4-1-3-8(7-9)10-11-5-2-6-12-10/h1,3-4,7H,2,5-6H2,(H,11,12)
• InChI Key： YESKDHJYBHHOOC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC([N+]([O-])=O)=C2)NCCCN=1

Computed Properties

• Exact Mass: 205.08523

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 397.5±34.0 °C(Predicted)
• PSA: 67.53
• pka: 10.95±0.20(Predicted)